1-Methyl-5-ureidopyrazole

• CAS No.: 116856-17-8
• Molecular Formula: C5H8N4O
• Molecular Weight: 140.14 g/mol
• IUPAC Name: (2-methylpyrazol-3-yl)urea
• InChI: InChI=1S/C5H8N4O/c1-9-4(2-3-7-9)8-5(6)10/h2-3H,1H3,(H3,6,8,10)
• InChI Key: XSGPCKRUVVAWNK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)NC(=O)N

Description

1-Methyl-5-ureidopyrazole is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium cyanate (52 g) in water (400 ml) was added dropwise to a solution of 1-methyl-5-aminopyrazole (19.4 g) in acetic acid (96 ml) and water (192 ml), and the mixture was stirred at ambient temperature for 7 hours. The reaction mixture was poured into a mixture of water (400 ml) and ethyl acetate (400 ml). The organic layer was separated, washed with saturated aqueous sodium chloride, dried over magnesium sulfate and evaporated to give 1-methyl-5-ureidopyrazole (14.6 g).